Cas no 94279-03-5 (Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxotetradecyl)amino]propyl]-, chloride (1:1))

• Product Name: Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxotetradecyl)amino]propyl]-, chloride (1:1)
• CAS No: 94279-03-5
• MF: C₂₆H₄₆Cl₂N₂O
• MW: 473.562245845795
• CID: 812746
• PubChem ID: 44154265
• Update Time: 2025-04-19

Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxotetradecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxotetradecyl)amino]propyl]-, chloride (1:1)
• (4-chlorophenyl)methyl-dimethyl-[3-(tetradecanoylamino)propyl]azanium,chloride
• (p-chlorobenzyl)dimethyl[3-[(1-oxotetradecyl)amino]propyl]ammonium chloride
• NS00065609
• 94279-03-5
• EINECS 304-748-1
• (p-Chlorobenzyl)dimethyl(3-((1-oxotetradecyl)amino)propyl)ammoniumchloride

• Inchi： 1S/C26H45ClN2O.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-16-26(30)28-21-15-22-29(2,3)23-24-17-19-25(27)20-18-24;/h17-20H,4-16,21-23H2,1-3H3;1H
• InChI Key： OXVVZJAXODXQFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C[N+](C)(C)CCCNC(CCCCCCCCCCCCC)=O.[Cl-]

Computed Properties

• Exact Mass: 472.299
• Monoisotopic Mass: 472.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 419
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C